Cas no 2171690-68-7 (2-{1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexyl-N-methylformamido}butanoic acid)

• Product Name: 2-{1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexyl-N-methylformamido}butanoic acid
• CAS No: 2171690-68-7
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 5992300
• PubChem ID: 165879274
• Update Time: 2025-11-06

2-{1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexyl-N-methylformamido}butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexyl-N-methylformamido}butanoic acid
• EN300-1516003
• 2171690-68-7
• 2-{1-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]-N-methylformamido}butanoic acid

• Inchi： 1S/C27H32N2O5/c1-3-23(24(30)31)29(2)25(32)27(15-9-4-10-16-27)28-26(33)34-17-22-20-13-7-5-11-18(20)19-12-6-8-14-21(19)22/h5-8,11-14,22-23H,3-4,9-10,15-17H2,1-2H3,(H,28,33)(H,30,31)
• InChI Key： SYCIIGVLFHSALE-UHFFFAOYSA-N
• SMILES： O=C(C1(CCCCC1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N(C)C(C(=O)O)CC

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 727
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-{1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexyl-N-methylformamido}butanoic acid

Research Briefing on 2-{1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexyl-N-methylformamido}butanoic acid (CAS: 2171690-68-7)

The compound 2-{1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexyl-N-methylformamido}butanoic acid (CAS: 2171690-68-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, including a fluorenylmethoxycarbonyl (Fmoc) protecting group and a cyclohexyl-N-methylformamido moiety, is being explored for its potential applications in peptide synthesis and drug development. The Fmoc group is widely recognized for its utility in solid-phase peptide synthesis (SPPS), offering stability under basic conditions and ease of removal under mild conditions.

Recent studies have focused on the synthesis and characterization of this compound, with particular emphasis on its role as a building block for novel peptide-based therapeutics. Researchers have employed advanced spectroscopic techniques, such as nuclear magnetic resonance (NMR) and high-resolution mass spectrometry (HRMS), to confirm the structural integrity and purity of the compound. These analyses have demonstrated the compound's suitability for use in complex peptide synthesis workflows, where high purity and precise structural control are paramount.

In addition to its synthetic utility, preliminary investigations have explored the biological activity of derivatives of 2-{1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexyl-N-methylformamido}butanoic acid. Early-stage in vitro studies suggest that these derivatives may exhibit promising pharmacological properties, including potential interactions with specific enzyme targets involved in disease pathways. However, further research is required to fully elucidate the therapeutic potential and mechanisms of action of these compounds.

The development of efficient synthetic routes for 2-{1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexyl-N-methylformamido}butanoic acid has also been a key area of investigation. Recent advancements in organic synthesis methodologies have enabled the production of this compound with improved yields and reduced byproduct formation. These innovations are expected to facilitate its broader adoption in both academic and industrial settings, particularly in the context of peptide-based drug discovery programs.

Looking ahead, the continued exploration of 2-{1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexyl-N-methylformamido}butanoic acid and its derivatives holds considerable promise for the development of next-generation therapeutics. Future research directions may include the optimization of its synthetic pathways, the expansion of its applications in peptide chemistry, and the detailed evaluation of its biological activities in relevant disease models. As such, this compound represents a valuable tool for researchers working at the intersection of chemistry and biology.